1-(3,4-Dichlorophenyl)-1-cyclobutane-carboxamide

• IUPAC Name: 1-(3,4-dichlorophenyl)cyclobutane-1-carboxamide
• InChI: InChI=1S/C11H11Cl2NO/c12-8-3-2-7(6-9(8)13)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H2,14,15)
• InChI Key: DPWVXQZUAQUZMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC(=C(C=C2)Cl)Cl)C(=O)N
• Molecular Formula: C11H11Cl2NO
• Molecular Weight: 244.11 g/mol

Description

1-(3,4-Dichlorophenyl)-1-cyclobutane-carboxamide is a useful research compound. Its molecular formula is C11H11Cl2NO and its molecular weight is 244.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(3,4-dichlorophenyl)-1-cyclobutane carbonitrile (70 g) prepared in a similar manner to that described in Example 1 in industrial methylated spirit (200 ml) was mixed with a solution of sodium hydroxide (3.7 g) in water (5 ml) and 30% hydrogen peroxide solution added dropwise. The mixture was heated at 50° C. for one hour and then stirred with 10% palladium on charcoal (0.5 g) for one hour. The mixture was filtered and evaporated to dryness to give 1-(3,4-dichlorophenyl)-1-cyclobutane-carboxamide.